![molecular formula C23H27N7O2 B269724 2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone](/img/structure/B269724.png)
2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone
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Overview
Description
2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone, also known as DAPH, is a chemical compound that has been extensively studied in scientific research. It is widely used as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems.
Mechanism of Action
2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone works by undergoing a reaction with ROS that results in a change in its fluorescence properties. Specifically, it reacts with hydrogen peroxide (H2O2) to form a highly fluorescent compound. This reaction is thought to occur through the formation of a hydrazone intermediate, which is then oxidized by H2O2 to form the fluorescent product.
Biochemical and Physiological Effects:
This compound has been shown to have no significant cytotoxicity or genotoxicity in vitro. It is also able to penetrate cell membranes and localize in the cytoplasm and mitochondria of cells. In addition to its use as a ROS probe, this compound has also been investigated for its potential as an anti-cancer agent. It has been shown to induce apoptosis (cell death) in cancer cells by disrupting mitochondrial function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone is its high sensitivity and selectivity for ROS detection. It is also relatively easy to use and does not require complex instrumentation. However, one limitation of this compound is its potential for interference from other fluorescent compounds in biological samples. This can lead to false positive results and make interpretation of data more difficult.
Future Directions
There are several potential future directions for research involving 2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone. One area of interest is the development of new fluorescent probes that are even more sensitive and selective for ROS detection. Another area of interest is the investigation of this compound's potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Finally, there is a need for further research into the mechanism of action of this compound and its effects on cellular signaling pathways.
Synthesis Methods
2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone can be synthesized by the reaction of 2,4-dimethoxybenzaldehyde with 4-anilino-6-(1-piperidinyl)-1,3,5-triazine-2-amine in the presence of hydrazine hydrate. The reaction yields a yellow solid, which is then purified by recrystallization from ethanol.
Scientific Research Applications
2,4-Dimethoxybenzaldehyde [4-anilino-6-(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone is widely used in scientific research as a fluorescent probe for the detection of ROS in biological systems. ROS are highly reactive molecules that can cause damage to cells and tissues if not properly regulated. This compound is able to detect ROS by undergoing a reaction with them that results in a change in its fluorescence properties. This makes it a valuable tool for studying the role of ROS in various biological processes, including aging, cancer, and neurodegenerative diseases.
properties
Molecular Formula |
C23H27N7O2 |
---|---|
Molecular Weight |
433.5 g/mol |
IUPAC Name |
2-N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-4-N-phenyl-6-piperidin-1-yl-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C23H27N7O2/c1-31-19-12-11-17(20(15-19)32-2)16-24-29-22-26-21(25-18-9-5-3-6-10-18)27-23(28-22)30-13-7-4-8-14-30/h3,5-6,9-12,15-16H,4,7-8,13-14H2,1-2H3,(H2,25,26,27,28,29)/b24-16+ |
InChI Key |
HCFUQOKZWLXSQQ-LFVJCYFKSA-N |
Isomeric SMILES |
COC1=CC(=C(C=C1)/C=N/NC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCCC4)OC |
SMILES |
COC1=CC(=C(C=C1)C=NNC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCCC4)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)C=NNC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCCC4)OC |
Origin of Product |
United States |
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